Cas no 93687-27-5 (7-Methylquinolin-5-amine)

• Product Name: 7-Methylquinolin-5-amine
• CAS No: 93687-27-5
• MF: C₁₀H₁₀N₂
• MW: 158.199801921844
• CID: 4761207
• PubChem ID: 3022184
• Update Time: 2026-02-26

7-Methylquinolin-5-amine Chemical and Physical Properties

Names and Identifiers

• 7-methylquinolin-5-amine
• AMY26762
• 7-Methyl-quinolin-5-ylamine
• 93687-27-5
• K10310
• MFCD20715710
• 7-Methylquinolin-5-amine

• Inchi： 1S/C10H10N2/c1-7-5-9(11)8-3-2-4-12-10(8)6-7/h2-6H,11H2,1H3
• InChI Key： UVZREUINHSHHQE-UHFFFAOYSA-N
• SMILES： N1C=CC=C2C(=CC(C)=CC=12)N

Computed Properties

• Exact Mass: 158.084398327g/mol
• Monoisotopic Mass: 158.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 7-Methylquinolin-5-amine

Comprehensive Overview of 7-Methylquinolin-5-amine (CAS No. 93687-27-5): Properties, Applications, and Research Insights

7-Methylquinolin-5-amine (CAS No. 93687-27-5) is a specialized organic compound belonging to the quinoline derivative family. Its molecular structure, featuring a methyl group at the 7-position and an amine group at the 5-position, makes it a valuable intermediate in pharmaceutical and material science research. This compound has garnered attention due to its potential applications in drug discovery, particularly in the development of antimicrobial agents and fluorescent probes. Researchers are increasingly exploring its role in bioimaging and chemo-sensing, aligning with the growing demand for advanced diagnostic tools.

The synthesis of 7-Methylquinolin-5-amine typically involves multi-step organic reactions, including cyclization and functional group modification. Recent studies highlight its utility in heterocyclic chemistry, where it serves as a precursor for more complex molecules. Its solubility in polar solvents like ethanol and dimethyl sulfoxide (DMSO) enhances its versatility in laboratory settings. With the rise of green chemistry, efforts are underway to optimize its production using catalytic methods to reduce waste and improve yield.

In the context of drug development, 7-Methylquinolin-5-amine is investigated for its bioactive properties. For instance, its structural similarity to naturally occurring alkaloids suggests potential anti-inflammatory and antioxidant effects. These attributes resonate with current trends in personalized medicine and nutraceuticals, where consumers seek novel compounds with health benefits. Additionally, its photophysical characteristics make it a candidate for OLED materials, addressing the demand for energy-efficient displays.

From an industrial perspective, CAS No. 93687-27-5 is often referenced in patents related to agrochemicals and electronic materials. Its stability under moderate conditions allows for scalable applications. As sustainability becomes a priority, researchers are examining its biodegradability and eco-friendly alternatives. This aligns with global initiatives to reduce the environmental footprint of chemical manufacturing.

Frequently asked questions about 7-Methylquinolin-5-amine include inquiries about its safety profile, supplier availability, and analytical methods for purity assessment. Advanced techniques like HPLC and NMR spectroscopy are commonly employed for quality control. The compound’s storage conditions (typically under inert atmospheres) and handling precautions are also critical topics for laboratory personnel.

In summary, 7-Methylquinolin-5-amine (CAS No. 93687-27-5) represents a multifaceted compound with significant potential across scientific disciplines. Its integration into cutting-edge research and industrial applications underscores its relevance in modern chemistry. As innovation continues, this compound is poised to play a pivotal role in addressing challenges in healthcare, materials science, and environmental sustainability.